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Abstract
Cobalt(II) bromide (CoBr₂), an inorganic compound, is a versatile chemical reagent with

significant applications in catalysis and coordination chemistry. This technical guide provides a

comprehensive overview of the core chemical and physical properties of cobalt(II) bromide and

its hydrated forms. The document details its structural characteristics, solubility, thermal

stability, and key reactions. Furthermore, it furnishes detailed experimental protocols for its

synthesis and thermal analysis, supported by quantitative data presented in structured tables

and logical diagrams to facilitate understanding and application in a research and development

setting.

Introduction
Cobalt(II) bromide is a halide of cobalt that exists in several forms, most notably as an

anhydrous green solid and as a red-purple hexahydrate.[1] Its hygroscopic nature and the

distinct color change upon hydration make it a subject of interest in both educational and

research contexts.[1] For drug development professionals and researchers, CoBr₂ is primarily

valued as a catalyst in a variety of organic transformations and as a precursor for the synthesis

of more complex cobalt-containing coordination compounds and materials.[2][3] This guide

aims to consolidate the essential chemical data and experimental methodologies related to

cobalt(II) bromide to support its effective use in laboratory and development settings.
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Physical and Chemical Properties
Cobalt(II) bromide's properties vary significantly between its anhydrous and hydrated states.

The anhydrous form is a bright green crystalline solid, which readily absorbs moisture from the

air to form the hexahydrate, appearing as red-purple crystals.[1] This transition is a classic

example of the effect of ligand coordination on the d-orbital splitting of the central cobalt ion.

Quantitative Data Summary
The key physical and thermodynamic properties of cobalt(II) bromide are summarized in the

tables below for easy reference and comparison.

Table 1: Physical Properties of Cobalt(II) Bromide Forms

Property
Anhydrous Cobalt(II)
Bromide

Cobalt(II) Bromide
Hexahydrate

Chemical Formula CoBr₂ CoBr₂·6H₂O

Molar Mass 218.74 g/mol [1] 326.83 g/mol [4]

Appearance Bright green crystals[1] Red-purple crystals[1]

Density 4.909 g/cm³[1] 2.46 g/cm³[1]

Melting Point 678 °C (1252 °F)[1] ~47-50 °C[1][2]

Crystal Structure Rhombohedral[1] Monoclinic

Table 2: Solubility Data
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Solvent
Anhydrous CoBr₂
Solubility

Hexahydrate CoBr₂
Solubility

Water 66.7 g/100 mL (at 59 °C)[1] 113.2 g/100 mL (at 20 °C)[1]

Ethanol 77.1 g/100 mL (at 20 °C)[1] Soluble[2]

Methanol 58.6 g/100 mL (at 30 °C)[1] Soluble

Acetone Soluble[1] Soluble

Ether Soluble[1] -

Methyl Acetate Soluble[1] -

Table 3: Thermodynamic Properties (at 298.15 K)

Property Anhydrous Cobalt(II) Bromide (solid)

Standard Enthalpy of Formation (ΔHᵦ°) -220.9 kJ/mol[5]

Standard Molar Entropy (S°) 79.5 J/mol·K[5]

Structure and Reactivity
Crystal and Molecular Structure
The anhydrous form of cobalt(II) bromide adopts a rhombohedral crystal structure.[1] In its

hydrated forms, the cobalt ion is coordinated by water molecules. For instance, the tetrahydrate

has the molecular formula trans-[CoBr₂(H₂O)₄].[1] The hexahydrate consists of the complex ion

[Co(H₂O)₆]²⁺ and bromide anions. The coordination of water ligands to the Co²⁺ ion is

responsible for the characteristic red-purple color of the hydrated salt.

Key Reactions
Hydration and Dehydration: Anhydrous CoBr₂ is highly hygroscopic and will readily absorb

atmospheric water to form the hexahydrate. The dehydration process is reversible and

occurs in stages upon heating.
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Acid-Base Reactions: In aqueous solution, cobalt(II) bromide forms an acidic solution due to

the hydrolysis of the aqua ion [Co(H₂O)₆]²⁺. It will react with bases like sodium hydroxide to

precipitate cobalt(II) hydroxide.

Complex Formation: As a Lewis acid, CoBr₂ reacts with various Lewis bases (ligands) to

form a wide range of coordination complexes. For example, it reacts with triphenylphosphine

to form complexes that are used as catalysts in organic synthesis.[1]

Oxidation: At high temperatures, cobalt(II) bromide reacts with oxygen to form cobalt(II,III)

oxide and bromine vapor.[1]

Experimental Protocols
Synthesis of Cobalt(II) Bromide Hexahydrate
This protocol details the synthesis of cobalt(II) bromide hexahydrate from cobalt(II) carbonate

and hydrobromic acid. This method is preferred over using cobalt(II) hydroxide for easier

handling of the starting material.

Objective: To synthesize crystalline cobalt(II) bromide hexahydrate.

Reaction: CoCO₃(s) + 2HBr(aq) + 5H₂O(l) → CoBr₂·6H₂O(aq) + CO₂(g)

Materials:

Cobalt(II) carbonate (CoCO₃)

48% Hydrobromic acid (HBr)

Deionized water

Beaker (250 mL)

Stirring rod

Hot plate

Evaporating dish
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Crystallizing dish

Buchner funnel and filter paper

Desiccator

Procedure:

In a well-ventilated fume hood, carefully add a stoichiometric amount of solid cobalt(II)

carbonate in small portions to a beaker containing a slight excess of 48% hydrobromic acid.

Stir continuously. Effervescence (release of CO₂) will be observed.

Continue adding cobalt(II) carbonate until the effervescence ceases, indicating that all the

acid has been neutralized. A small amount of unreacted carbonate should remain to ensure

complete neutralization of the acid.

Gently heat the resulting solution on a hot plate to approximately 50-60 °C to ensure the

reaction is complete and to dissolve the product fully.

Filter the warm solution to remove any unreacted cobalt(II) carbonate.

Transfer the clear, pink-red filtrate to an evaporating dish and gently heat to concentrate the

solution. Reduce the volume until the solution is saturated. The point of saturation can be

identified by the formation of crystals at the edge of the solution or on a cooled stirring rod

dipped into the solution.

Allow the concentrated solution to cool slowly to room temperature in a crystallizing dish.

Further cooling in an ice bath can promote crystallization.

Collect the red-purple crystals of cobalt(II) bromide hexahydrate by vacuum filtration using a

Buchner funnel.

Wash the crystals with a small amount of ice-cold deionized water to remove any residual

acid, followed by a wash with a small amount of cold ethanol.

Dry the crystals by placing them in a desiccator over a suitable drying agent (e.g., silica gel

or anhydrous calcium chloride) until a constant weight is achieved.
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Thermal Decomposition Analysis by Thermogravimetry
(TGA)
This protocol outlines the procedure for analyzing the thermal decomposition of cobalt(II)

bromide hexahydrate using a thermogravimetric analyzer.

Objective: To determine the temperatures of dehydration and decomposition of CoBr₂·6H₂O

and to quantify the mass loss at each stage.

Instrumentation:

Thermogravimetric Analyzer (TGA)

High-purity inert gas (e.g., Nitrogen or Argon)

Sample pans (e.g., alumina or platinum)

Microbalance

Procedure:

Calibrate the TGA instrument for temperature and mass according to the manufacturer's

instructions.

Accurately weigh approximately 5-10 mg of finely ground cobalt(II) bromide hexahydrate into

a TGA sample pan.

Place the sample pan in the TGA furnace.

Set the initial temperature to ambient (e.g., 25 °C) and purge the furnace with an inert gas

(e.g., nitrogen) at a constant flow rate (e.g., 50-100 mL/min) for at least 30 minutes to ensure

an inert atmosphere.

Program the TGA to heat the sample from ambient temperature to approximately 800 °C at a

constant heating rate (e.g., 10 °C/min).

Record the mass loss as a function of temperature.
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Analyze the resulting TGA curve to identify the distinct steps of mass loss, corresponding to

the dehydration and decomposition events. The expected dehydration occurs in two main

steps: first to the dihydrate and then to the anhydrous form.[1]

Visualizations of Key Processes
Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of cobalt(II) bromide

hexahydrate.

Reactants Preparation

Reaction and Purification Final ProductCobalt(II) Carbonate

Reaction & Neutralization

Hydrobromic Acid

Hot Filtration
Remove excess CoCO₃

Concentration Crystallization Vacuum Filtration Drying CoBr₂·6H₂O Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of Cobalt(II) Bromide Hexahydrate.

Thermal Dehydration Pathway
This diagram illustrates the stepwise dehydration of cobalt(II) bromide hexahydrate upon

heating.
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Caption: Thermal dehydration pathway of Cobalt(II) Bromide Hexahydrate.[1]

Conclusion
Cobalt(II) bromide is a compound of significant interest due to its catalytic activity and role as a

precursor in coordination chemistry. This guide has provided a detailed overview of its

fundamental chemical and physical properties, with a focus on quantitative data and practical

experimental protocols. The information and diagrams presented herein are intended to serve

as a valuable resource for researchers, scientists, and professionals in drug development,

facilitating the safe and effective use of cobalt(II) bromide in a scientific setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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